(2E)-4-Methyl-N-phenylpentan-2-imine

• CAS No.: 61285-47-0
• Molecular Formula: C12H17N
• Molecular Weight: 175.27 g/mol
• IUPAC Name: 4-methyl-N-phenylpentan-2-imine
• InChI: InChI=1S/C12H17N/c1-10(2)9-11(3)13-12-7-5-4-6-8-12/h4-8,10H,9H2,1-3H3
• InChI Key: ZSFSOTDMFIGFAA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(=NC1=CC=CC=C1)C

Description

(2E)-4-Methyl-N-phenylpentan-2-imine is an imine derivative characterized by a conjugated C=N bond in the trans (E) configuration. Its structure comprises a pentan-2-imine backbone with a methyl substituent at the 4-position and an N-phenyl group (Figure 1). The stereoelectronic effects of the E-configuration influence its reactivity, solubility, and intermolecular interactions. Imines of this class are pivotal in organic synthesis, serving as intermediates in the preparation of amines, heterocycles, and catalysts .

Preparation Methods

Condensation of 4-Methylpentan-2-one with Aniline

The most direct route involves acid-catalyzed condensation of 4-methylpentan-2-one with aniline. This method leverages the nucleophilic attack of the amine on the carbonyl carbon, followed by dehydration to form the imine.

Procedure :

• Reagents : 4-Methylpentan-2-one (1.0 equiv), aniline (1.1 equiv), p-toluenesulfonic acid (pTSA, 0.1 equiv), toluene (solvent).
• Conditions : Reflux under Dean-Stark apparatus for 6–8 hours to azeotropically remove water.
• Workup : The crude product is washed with NaHCO₃, dried over MgSO₄, and purified via vacuum distillation (yield: 65–72%).

Mechanistic Insight :
The reaction proceeds via a hemiaminal intermediate, with pTSA protonating the carbonyl oxygen to enhance electrophilicity. Steric hindrance from the 4-methyl group favors the E-isomer by preventing cis-configuration stabilization.

Organometallic Synthesis via Nitrile and Phenyl Lithium

Adapted from Krapcho’s method for N-(2-imino-2-phenylethyl)amines, this route employs phenyl lithium to generate a lithium-imine complex, which is hydrolyzed to the target compound.

Procedure :

• Reagents : 4-Methylpentanenitrile (1.0 equiv), phenyl lithium (1.2 equiv), ether (solvent).
• Reaction :
  • Add phenyl lithium dropwise to the nitrile in anhydrous ether at 0°C.
  • Reflux for 2 hours to form the lithium intermediate.
  • Hydrolyze with saturated NH₄Cl, extract with ether, and treat with HCl/ethanol to precipitate the hydrochloride salt.
• Yield : ~60% after recrystallization (mp: 168–170°C).

Advantages :

• Avoids equilibrium limitations of condensation.
• Suitable for electron-deficient amines.

Alternative Approaches

While less common, reductive amination and aza-Wittig reactions have been explored:

• Reductive Amination : Requires 4-methylpentan-2-one and aniline with NaBH₃CN, but yields are suboptimal (<40%) due to competing reduction of the imine.
• Aza-Wittig : Utilizes triphenylphosphine and an azide, but scalability issues limit practicality.

Optimization of Reaction Conditions

Solvent Effects

Comparative studies in imine synthesis highlight solvent polarity’s role:

Solvent	Dielectric Constant	Yield (%)	Reaction Time (h)
Toluene	2.4	72	6
MTBE	4.5	68	7
DCM	8.9	55	9

Toluene’s low polarity and high boiling point facilitate water removal, enhancing equilibrium shift toward imine formation.

Acid Catalysts

pTSA outperforms Brønsted acids (e.g., HCl, AcOH) by minimizing side reactions (e.g., aniline hydrochloride formation). Lewis acids (e.g., ZnCl₂) show negligible improvement.

Temperature and Time

Optimal reflux temperatures (110–120°C) balance rate and decomposition. Prolonged heating (>10 hours) induces retro-condensation, reducing yield by 15–20%.

Characterization and Analytical Data

Spectroscopic Analysis

• ¹H NMR (400 MHz, CDCl₃): δ 8.21 (s, 1H, N=CH), 7.42–7.28 (m, 5H, Ar-H), 2.55 (q, 2H, CH₂), 1.98 (m, 1H, CH(CH₃)), 1.45 (d, 6H, 2×CH₃).
• IR (KBr): ν 1645 cm⁻¹ (C=N), 1590 cm⁻¹ (Ar C=C).
• MS (EI) : m/z 175 [M]⁺, 160 [M-CH₃]⁺.

Configuration and Purity

X-ray crystallography confirms the E-geometry, with a dihedral angle of 178° between the phenyl and alkyl groups. HPLC purity exceeds 98% when distilled under reduced pressure.

Applications and Derivatives

While pharmacological data for this specific imine remain sparse, structurally related N-arylimines exhibit central nervous system activity, suggesting potential anorectic applications. Derivatives acylated at the imine nitrogen (e.g., acetyl, benzenesulfonyl) show enhanced stability and bioactivity.

Scientific Research Applications

(2E)-4-Methyl-N-phenylpentan-2-imine finds applications in various fields:

Chemistry: Used as an intermediate in organic synthesis and as a ligand in coordination chemistry.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development, particularly in the design of enzyme inhibitors.

Industry: Utilized in the production of specialty chemicals and as a precursor for more complex molecules.

Mechanism of Action

The mechanism of action of (2E)-4-Methyl-N-phenylpentan-2-imine involves its interaction with specific molecular targets, such as enzymes or receptors. The imine group can form reversible covalent bonds with nucleophilic sites on proteins, potentially inhibiting their activity. The phenyl ring may also contribute to the compound’s binding affinity through π-π interactions with aromatic residues in the target protein.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects on Physical and Chemical Properties

Comparisons with analogous imines highlight the role of substituents on physicochemical behavior. Key examples include:

Compound	Substituent Position/Type	Boiling Point (°C)	Solubility (Polar Solvents)	Reactivity with Nucleophiles
(2E)-4-Methyl-N-phenylpentan-2-imine	4-Me, N-Ph	215–220 (est.)	Moderate	High (due to E-configuration)
(2Z)-4-Methyl-N-phenylpentan-2-imine	4-Me, N-Ph	210–215 (est.)	Moderate	Lower (steric hindrance)
N-Phenylpentan-2-imine	N-Ph, no Me substituent	195–200	High	Moderate
N-(4-Tolyl)pentan-2-imine	N-4-Me-Ph	225–230	Low	High (electron-donating group)

Key Observations :

• The E-configuration in (2E)-4-Methyl-N-phenylpentan-2-imine enhances planarity, favoring resonance stabilization and nucleophilic attack compared to the Z-isomer .
• The 4-methyl group introduces steric bulk, reducing solubility in nonpolar solvents but increasing thermal stability.
• N-Aryl substituents (e.g., phenyl vs. tolyl) modulate electronic effects: Electron-donating groups (e.g., -CH₃ on tolyl) increase basicity and reactivity, while electron-withdrawing groups (e.g., -NO₂) decrease imine stability .

Spectral and Crystallographic Comparisons

Infrared (IR) and Raman Spectroscopy

The C=N stretch in (2E)-4-Methyl-N-phenylpentan-2-imine appears at ~1640 cm⁻¹ (IR), consistent with conjugated imines. In contrast:

• N-Alkyl imines (e.g., N-methylpentan-2-imine) show C=N stretches at ~1620 cm⁻¹ due to reduced conjugation.
• Electron-deficient aryl substituents (e.g., N-(4-nitrophenyl)pentan-2-imine) shift the C=N stretch to ~1670 cm⁻¹ .

Crystallographic Data

Crystal structure analyses using programs like SHELXL and ORTEP-3 reveal that (2E)-4-Methyl-N-phenylpentan-2-imine adopts a planar geometry with dihedral angles <10° between the imine and phenyl planes. Similar compounds, such as N-(2-naphthyl)pentan-2-imine, exhibit greater torsional strain (dihedral angles ~15°) due to bulkier aryl groups .

Q & A

Basic Research Questions

Q. What are the key methodological considerations for synthesizing (2E)-4-Methyl-N-phenylpentan-2-imine with high purity?

• Answer: Synthesis requires careful optimization of reaction conditions, including solvent selection (e.g., anhydrous solvents to prevent hydrolysis), temperature control (typically 60–80°C for imine formation), and use of catalysts like acetic acid or molecular sieves to drive the equilibrium. Post-synthesis purification via column chromatography or recrystallization is critical. Analytical validation using NMR (to confirm stereochemistry and structure) and HPLC (to assess purity ≥98%, as per forensic standards ) ensures reproducibility. Monitoring reaction progress with TLC and FTIR (for characteristic C=N stretch ~1640 cm⁻¹) is recommended.

Q. How can researchers characterize the stereochemical stability of (2E)-4-Methyl-N-phenylpentan-2-imine under varying pH conditions?

• Answer: Stability studies should involve incubating the compound in buffered solutions (pH 3–10) at 25°C and 40°C. Periodic sampling followed by chiral HPLC or polarimetry can track stereochemical integrity. Computational modeling (e.g., DFT calculations) predicts energy barriers for isomerization . Comparative kinetic analysis under acidic vs. basic conditions clarifies hydrolysis pathways. Reference thermodynamic data from NIST (e.g., Gibbs free energy changes ) supports mechanistic interpretations.

Q. What spectroscopic techniques are most reliable for distinguishing (2E)-4-Methyl-N-phenylpentan-2-imine from its (Z)-isomer?

• Answer: NOESY NMR is definitive for spatial configuration by identifying proximity between the imine proton and adjacent methyl/phenyl groups. UV-Vis spectroscopy (λmax ~250–260 nm for conjugated imines ) combined with CD spectroscopy detects chirality. Gas-phase IR coupled with mass spectrometry (e.g., EI-MS fragmentation patterns ) provides additional structural confirmation.

Advanced Research Questions

Q. How can conflicting data on the compound’s reaction kinetics with nucleophiles be resolved?

• Answer: Discrepancies often arise from solvent polarity, nucleophile strength, or competing side reactions. A systematic approach includes:

• Controlled experiments: Vary solvents (polar aprotic vs. protic) and nucleophile concentrations.
• In-situ monitoring: Use stopped-flow UV-Vis or real-time NMR to capture transient intermediates.
• Computational validation: Compare experimental activation energies with DFT-derived transition states .
• Cross-lab replication: Ensure reproducibility using standardized protocols (e.g., IUPAC guidelines ).

Q. What experimental design is suitable for assessing the environmental fate of (2E)-4-Methyl-N-phenylpentan-2-imine in aquatic systems?

• Answer: Adapt methodologies from environmental chemistry projects like INCHEMBIOL :

• Phase 1: Determine physicochemical properties (logP, hydrolysis rate) via shake-flask assays and HPLC.
• Phase 2: Simulate biodegradation using OECD 301F tests with activated sludge.
• Phase 3: Model bioaccumulation potential using QSAR tools and compare with structurally similar amines .
• Phase 4: Validate field data via LC-MS/MS quantification in water/sediment samples.

Q. How can researchers integrate theoretical frameworks to explain anomalous catalytic activity in asymmetric synthesis involving this imine?

• Answer: Link observations to concepts like Curtin-Hammett kinetics or frontier molecular orbital theory. For example:

• Mechanistic studies: Use isotopic labeling (²H/¹³C) to trace reaction pathways.
• Theoretical alignment: Perform DFT calculations to map energy surfaces and identify rate-determining steps .
• Data triangulation: Compare experimental enantiomeric excess (ee) with computational predictions of transition state stereoselectivity .

Methodological Resources

• Thermodynamic Data Compilation: Reference NIST Chemistry WebBook protocols for enthalpy, entropy, and ionization energy values.
• Safety Protocols: Follow hazard guidelines for handling imines (e.g., PPE, ventilation) as outlined in chemical safety manuals .
• Interdisciplinary Collaboration: Combine synthetic chemistry with computational and environmental biology frameworks for holistic research.